Cas no 1007540-45-5 (C-[5-(1,5-Dimethyl-1H-pyrazol-4-yl)-isoxazol-3-yl]-methylamine)

• Product Name: C-[5-(1,5-Dimethyl-1H-pyrazol-4-yl)-isoxazol-3-yl]-methylamine
• CAS No: 1007540-45-5
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 3056908
• PubChem ID: 23005625
• Update Time: 2025-04-21

C-[5-(1,5-Dimethyl-1H-pyrazol-4-yl)-isoxazol-3-yl]-methylamine Chemical and Physical Properties

Names and Identifiers

• C-[5-(1,5-Dimethyl-1H-pyrazol-4-yl)-isoxazol-3-yl]-methylamine
• AKOS003672777
• (5-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazol-3-yl)methanamine
• STK510170
• 1-[5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-3-yl]methanamine
• 1007540-45-5

• Inchi： 1S/C9H12N4O/c1-6-8(5-11-13(6)2)9-3-7(4-10)12-14-9/h3,5H,4,10H2,1-2H3
• InChI Key： CZVTYRQQAUVPKB-UHFFFAOYSA-N
• SMILES： O1C(=CC(CN)=N1)C1C=NN(C)C=1C

Computed Properties

• Exact Mass: 192.10111102Da
• Monoisotopic Mass: 192.10111102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 69.9Ų